Ethyl 2-(2-((5-(3-cyclohexylureido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 2-[[2-[[5-(cyclohexylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H25N5O4S2/c1-2-29-17(27)14-10-6-7-11-15(14)22-16(26)12-30-20-25-24-19(31-20)23-18(28)21-13-8-4-3-5-9-13/h6-7,10-11,13H,2-5,8-9,12H2,1H3,(H,22,26)(H2,21,23,24,28)
• InChI Key: QIPADLGMSYDUSS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NN=C(S2)NC(=O)NC3CCCCC3
• Molecular Formula: C20H25N5O4S2
• Molecular Weight: 463.6 g/mol
• CAS No.: 898461-92-2

Description

Ethyl 2-(2-((5-(3-cyclohexylureido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C20H25N5O4S2 and its molecular weight is 463.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has been dedicated to synthesizing innovative heterocycles that incorporate a thiadiazole moiety, highlighting the importance of such structures in creating compounds with potential insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). Additionally, new Ethyl-2-amino benzothiazole-6-carboxylate derivatives have been synthesized and characterized, showcasing the broad range of biological activities these compounds can exhibit (Jebur et al., 2018).

Biological Activities

A variety of synthesized heterocyclic compounds, including those similar to Ethyl 2-(2-((5-(3-cyclohexylureido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate, have been explored for their antimicrobial activities. For instance, compounds with benzothiazole and triazole moieties have shown promising antimicrobial activities against a range of bacteria and fungi (Rezki, 2016). Similarly, a series of 1,2,4-triazole derivatives were synthesized and evaluated for their antimicrobial, anti-lipase, and antiurease activities, demonstrating the potential therapeutic applications of these compounds (Özil et al., 2015).

Potential Applications

The exploration of heterocyclic compounds derived from structures similar to this compound has led to the identification of potential applications beyond their biological activities. For example, the synthesis and evaluation of polyfunctionally substituted heterocyclic compounds have shown not only antimicrobial activities but also the potential for use as nonionic surface active agents, indicating their applicability in diverse industrial and pharmaceutical formulations (El-Sayed et al., 2015).